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Compound of Interest

alpha,3,5-Tribromo-2-
Compound Name:

hydroxytoluene
CAS No.: 4186-54-3
Cat. No.: B1268539

Get Quote

Executive Summary & Chemical Profile[1]

alpha,3,5-Tribromo-2-hydroxytoluene is a highly specialized alkylating agent used primarily
as a synthetic intermediate for introducing the 3,5-dibromo-2-hydroxybenzyl moiety into
pharmacophores (e.g., tyrosine modification, salicylaldehyde derivatives).

Unlike standard laboratory reagents, this compound possesses a "dual-threat" chemical
functionality:

e Benzylic Bromide: Highly reactive toward nucleophiles; prone to rapid hydrolysis; potent
lachrymator (tear-inducing).

» Phenolic Hydroxyl: Susceptible to oxidation and acid-base interactions.

Critical Warning: Most commercial Safety Data Sheets (SDS) for this specific CAS are generic.
Researchers must treat this compound with the same rigor applied to Benzyl Bromide (a
chemical warfare agent precursor) due to the active bromomethyl group.
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Physical Properties Table

Property Value | Characteristic Note
Molecular Weight 344.83 g/mol Heavy atom effect (3x Br)
Off-white to pale yellow Yellowing indicates

Physical State . . .
crystalline solid degradation (Brz release)

Reacts violently with

Solubility DCM, THF, Ethyl Acetate
water/alcohols
) ) ) Check specific CoA. Wide
Melting Point ~90-100°C (Predicted) o ]
range indicates hydrolysis.
o N ] Alkylates DNA/Proteins
Reactivity Electrophilic Alkylating Agent

(Mutagenic potential)

The Degradation Mechanism (Why Storage Matters)

Understanding the degradation pathway is essential for maintaining purity. This compound
suffers from Autocatalytic Hydrolysis.

* Moisture Ingress: Atmospheric humidity attacks the benzylic carbon.
o HBr Release: The hydrolysis releases Hydrogen Bromide (HBr).

e Acid Catalysis: The generated HBr protonates the remaining phenol/ether groups,
accelerating further decomposition and potentially catalyzing the oxidation of the phenol ring
to quinones (turning the solid brown/black).

Visualization: Degradation Cycle
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Figure 1: The autocatalytic cycle where moisture triggers HBr release, which subsequently
destabilizes the remaining stock.

Storage Architecture

Do not store this compound on a general chemical shelf. Use the "Russian Doll" Containment
Strategy.

Primary Container (The Vial)

o Material: Amber glass (Borosilicate). Never use plastic; benzyl halides can leach plasticizers.

o Seal: Teflon-lined screw cap. Parafilm is insufficient (permeable to organic vapors). Use
electrical tape or a secondary shrinking seal over the cap.

Secondary Containment (The Environment)

» Desiccation: Place the primary vial inside a jar containing calcium sulfate (Drierite) or
activated molecular sieves.

o Pro-Tip: Include a small packet of Potassium Carbonate (K2COs3) in the secondary jar. This
acts as an "Acid Scavenger" to neutralize any HBr that leaks, protecting the freezer
environment.

e Temperature: Store at -20°C.
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» Atmosphere: Argon is superior to Nitrogen. Argon is heavier than air and blankets the solid,
whereas Nitrogen can mix more easily if the seal is imperfect.

Operational Protocols
Protocol A: The "Inert Transfer" Weighing Method

Purpose: To weigh the compound without exposing the bulk stock to atmospheric moisture.
e Preparation:

o Equip the balance area with a static eliminator (benzyl bromides are often static-prone
powders).

o Prepare a receiving flask with the reaction solvent (anhydrous) and a stir bar, purged with
Argon.

e The Transfer:

o Remove the stock vial from the freezer and let it warm to room temperature inside a
desiccator (prevents condensation on the cold glass).

o Do NOT use metal spatulas. Metal can react with the benzyl bromide or catalyze
decomposition. Use glass, porcelain, or Teflon-coated tools.

o Rapidly transfer the solid to a weighing boat.

o Immediately re-purge the stock vial with Argon and recap.
» Solubilization:

o Dump the solid into the receiving flask.

o Rinse the weighing boat with anhydrous solvent into the flask.

Protocol B: Reaction Monitoring & Quenching

Purpose: To ensure complete consumption and safe disposal.
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Monitoring (TLC):
o Stationary Phase: Silica Gel 60 F254.

» Stain: UV active. For specific visualization, use Vanillin stain (phenolic moiety turns
red/brown) or 4-(p-nitrobenzyl)pyridine (specific for alkylating agents—turns blue/purple).

o Note: The starting material (benzyl bromide) will run faster (higher Rf) than the hydrolyzed
alcohol product.

Quenching (Disposal):
e Never pour active benzyl bromides into the aqueous waste stream.
e Quench Solution: 10% Ammonium Hydroxide (NH2sOH) or Ethanolamine in Ethanol.

e Mechanism: The amine rapidly reacts with the benzyl bromide to form a non-toxic
ammonium salt.

 Stir the waste with the quench solution for 1 hour before disposal.

Visualization: Handling Workflow

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268539?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Remove from -20°C

Warm to RT in Desiccator
(Prevent Condensation)

:

Open under Argon Flow

:

Weigh (Teflon/Glass Tool)

Dissolve immediately
(Anhydrous Solvent)

Purge Stock with Ar & Seal

Click to download full resolution via product page
Figure 2: Step-by-step workflow to minimize moisture exposure during handling.

Emergency Response (EHS)
Spill Management

If the solid is spilled outside the hood:
o Evacuate: The dust is a lachrymator. Evacuate the immediate area.

o PPE: Don double nitrile gloves, goggles, and a half-mask respirator with Organic Vapor/Acid
Gas (OV/AG) cartridges.
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e Neutralization: Cover the spill with a mix of sand and soda ash (sodium carbonate). The
carbonate neutralizes potential acidity.

o Cleanup: Scoop into a jar containing 10% ethanolamine solution.

First Aid

o Eye Contact: Flush with water for 15 minutes.[1][2] Note: Lachrymators cause
blepharospasm (involuntary closing of eyelids); you must physically hold the eyelids open to
flush effectively.

o Skin Contact: Wash with soap and water.[3][1][2][4][5] Do not use alcohol immediately (may
increase skin absorption).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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